Cas no 2229107-28-0 (tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate
• CAS No: 2229107-28-0
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 5947186
• PubChem ID: 165715120
• Update Time: 2025-05-26

tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate
• EN300-1900772
• tert-butyl N-[3-fluoro-4-(1-oxopropan-2-yl)phenyl]carbamate
• 2229107-28-0

• Inchi： 1S/C14H18FNO3/c1-9(8-17)11-6-5-10(7-12(11)15)16-13(18)19-14(2,3)4/h5-9H,1-4H3,(H,16,18)
• InChI Key： PSSHDDDTQAYTBQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229107-28-0)

The compound tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate (CAS No. 2229107-28-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro substituent and a carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its role in developing novel drug candidates and crop protection agents.

One of the key features of tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate is its versatility in chemical reactions. The presence of the tert-butyl group enhances stability, while the fluoro atom introduces electronic effects that can influence reactivity. This combination is particularly useful in medicinal chemistry, where fine-tuning molecular properties is critical for optimizing drug efficacy and safety. Recent studies have explored its application in kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies.

In the context of green chemistry, CAS No. 2229107-28-0 has garnered attention for its potential in sustainable synthesis. The compound’s modular design allows for efficient catalytic processes, reducing waste and energy consumption. This aligns with global trends toward environmentally friendly manufacturing practices, a topic frequently searched by professionals in the chemical industry. Additionally, its compatibility with flow chemistry techniques makes it a candidate for scalable production.

The nomenclature of tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate reflects its structural complexity, which is a common challenge for researchers. Understanding its IUPAC name and CAS registry number is essential for accurate database searches and patent filings. Online queries often include terms like "synthesis of fluorinated carbamates" or "applications of tert-butyl phenylcarbamates," highlighting the need for clear, accessible information. This compound’s relevance extends to academic research and industrial R&D, where precision in chemical identification is paramount.

From a regulatory perspective, CAS No. 2229107-28-0 is not classified as hazardous, making it a safer alternative for laboratories focusing on non-toxic intermediates. Its stability under standard conditions further supports its use in high-throughput screening and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like this are gaining traction for their ability to serve as building blocks in molecular libraries.

In summary, tert-butyl N-3-fluoro-4-(1-oxopropan-2-yl)phenylcarbamate represents a compelling case study in modern chemical innovation. Its applications span drug development, agrochemicals, and sustainable chemistry, addressing pressing challenges in science and industry. By leveraging its structural attributes, researchers can unlock new possibilities in therapeutic design and material science, ensuring its continued relevance in a rapidly evolving field.